Cas no 160012-84-0 (3-O-(2-Methylpropanoyl)-(2R,3R)-3,3',5,7-Tetrahydroxyflavanone)

• Product Name: 3-O-(2-Methylpropanoyl)-(2R,3R)-3,3',5,7-Tetrahydroxyflavanone
• CAS No: 160012-84-0
• MF: C₁₉H₁₈O₇
• MW: 358.342026233673
• CID: 2064902
• Update Time: 2025-04-10

3-O-(2-Methylpropanoyl)-(2R,3R)-3,3',5,7-Tetrahydroxyflavanone Chemical and Physical Properties

Names and Identifiers

• 3-O-(2-Methylpropanoyl)-(2R,3R)-3,3',5,7-Tetrahydroxyflavanone
• 5,7,3'-trihydroxy-3-isobutyroylflavanonol
• Propanoic acid, 2-methyl-, 3,4-dihydro-5,7-dihydroxy-2-(3-hydroxyphenyl)-4-oxo-2H-1-benzopyran-3-yl ester, trans-

• Inchi： 1S/C19H18O7/c1-9(2)19(24)26-18-16(23)15-13(22)7-12(21)8-14(15)25-17(18)10-4-3-5-11(20)6-10/h3-9,17-18,20-22H,1-2H3
• InChI Key： ZMADGMGPOXUDTA-UHFFFAOYSA-N
• SMILES： CC(C(OC1C(=O)C2C(=CC(=CC=2O)O)OC1C1C=C(O)C=CC=1)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• XLogP3: 1.312

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 604.0±55.0 °C(predicted)
• pka: 7.24±0.60(predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanonols